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Compound of Interest

Compound Name: CAY10614

Cat. No.: B157800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

CAY10614, a potent TLR4 antagonist. Adherence to this protocol will help ensure the accurate

and reproducible use of this compound in experimental settings.

Compound Information
CAY10614 is a small molecule inhibitor of Toll-like receptor 4 (TLR4) activation induced by lipid

A.[1][2][3] It has been shown to improve survival in mouse models of lethal endotoxin shock.[4]

[5] Accurate preparation of stock solutions is the first critical step for in vitro and in vivo studies.
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Property Value Citations

Molecular Formula C₄₂H₇₈INO₂ [1][4]

Molecular Weight 755.98 g/mol [4][6]

Appearance White to off-white solid [4]

Recommended Solvents DMSO, DMF [1][7]

Solubility in DMSO Up to 12.5 mg/mL (16.53 mM) [4][5]

Solubility in DMF ~0.15 mg/mL (0.2 mM) [1][7]

Storage of Solid 4°C, sealed from moisture [4]

Stock Solution Storage

-20°C for up to 1 month; -80°C

for up to 6 months. Avoid

moisture.

[4][5]

Experimental Protocol: Preparation of a 10 mM
CAY10614 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10614 in Dimethyl

Sulfoxide (DMSO).

Materials
CAY10614 (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator
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Procedure
Preparation: Bring the vial of CAY10614 to room temperature before opening to prevent

condensation of moisture. Ensure all equipment is clean and sterile.

Weighing: Accurately weigh a desired amount of CAY10614 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

7.56 mg of CAY10614.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L = 0.00001 mol

0.00001 mol x 755.98 g/mol = 0.00756 g = 7.56 mg

Dissolution:

Add the calculated volume of anhydrous DMSO to the tube containing the CAY10614
powder. For the example above, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes.

To aid dissolution, sonicate the solution in a water bath at a temperature up to 60°C.[4][5]

Visually inspect the solution to ensure all solid has dissolved. Be aware that hygroscopic

DMSO can negatively impact solubility; use newly opened DMSO for best results.[4]

Aliquoting and Storage:

Once the CAY10614 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][5] Ensure the tubes are tightly sealed to prevent moisture

absorption.
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Safety and Handling
CAY10614 is for research use only and not for human or veterinary use.[1][2]

It is recommended to handle CAY10614 in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for complete safety information.
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Caption: Simplified CAY10614 Mechanism of Action
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Experimental Workflow

CAY10614 Stock Solution Preparation Workflow
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Caption: CAY10614 Stock Solution Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157800?utm_src=pdf-body
https://www.benchchem.com/product/b157800?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/13615/cay10614
https://labscoop.com/us/en/product/cay/cayman-chemical/13615-1mg-cay10614
https://www.amsbio.com/cay10614-ams-t38366-5-mg
https://www.medchemexpress.com/cay10614.html
https://file.medchemexpress.com/batch_PDF/HY-135042/CAY10614-DataSheet-MedChemExpress.pdf
https://www.apexbt.com/cay10614-ba6295.html
https://www.targetmol.com/compound/cay10614
https://www.benchchem.com/product/b157800#how-to-prepare-cay10614-stock-solution
https://www.benchchem.com/product/b157800#how-to-prepare-cay10614-stock-solution
https://www.benchchem.com/product/b157800#how-to-prepare-cay10614-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157800?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

